Cas no 185202-51-1 (Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo-)

• Product Name: Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo-
• CAS No: 185202-51-1
• MF: C₆H₅N₃OS₂
• MW: 199.253397703171
• CID: 3827301
• PubChem ID: 10488226
• Update Time: 2025-06-08

Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo-
• 3-amino-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• 2-thioxo-3-aminothieno[2,3-d]-pyrimidine-4-one
• 185202-51-1
• 3-amino-4-hydroxythieno[2,3-d]pyrimidine-2-thione
• 3-amino-2-sulfanylidene-1H,2H,3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS022133307
• BS-4105
• 3-amino-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
• CS-0333777
• STL284692

• Inchi： 1S/C6H5N3OS2/c7-9-5(10)3-1-2-12-4(3)8-6(9)11/h1-2H,7H2,(H,8,11)
• InChI Key： FCSOFUMBAJHQPS-UHFFFAOYSA-N
• SMILES： C1(=S)N(N)C(=O)C2C=CSC=2N1

Computed Properties

• Exact Mass: 198.98740414Da
• Monoisotopic Mass: 198.98740414Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo-

Comprehensive Overview of Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo- (CAS No. 185202-51-1)

The compound Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo- (CAS No. 185202-51-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thieno[2,3-d]pyrimidin-4(1H)-one core with an amino and thioxo functional group, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating cellular pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for heterocyclic compounds like Thieno[2,3-d]pyrimidin-4(1H)-one derivatives has surged due to their role in designing novel kinase inhibitors and antimicrobial agents. This compound’s 3-amino-2,3-dihydro-2-thioxo moiety is critical for its bioactivity, as it enables interactions with biological targets such as protein kinases and nucleic acids. Given the rise of antibiotic resistance and the need for innovative cancer therapies, this molecule is frequently explored in academic and industrial labs. Searches for "thienopyrimidine synthesis" or "CAS 185202-51-1 applications" reflect growing interest in its synthetic utility.

From a synthetic chemistry perspective, CAS No. 185202-51-1 serves as a building block for more complex structures. Its thieno[2,3-d]pyrimidine scaffold is often modified to enhance solubility or binding affinity, addressing challenges in drug delivery and bioavailability. Online discussions frequently highlight queries like "how to purify Thieno[2,3-d]pyrimidin-4(1H)-one derivatives" or "spectroscopic data for 3-amino-2-thioxo compounds," underscoring the technical nuances involved in its handling. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring reproducibility in research.

The compound’s relevance extends to green chemistry initiatives, where researchers seek sustainable methods to synthesize thienopyrimidinones. Keywords like "eco-friendly synthesis of CAS 185202-51-1" or "catalytic routes for heterocycles" are increasingly common, reflecting the shift toward environmentally benign processes. Additionally, computational studies leveraging AI-driven molecular modeling have accelerated the exploration of Thieno[2,3-d]pyrimidin-4(1H)-one analogs, reducing reliance on trial-and-error experimentation.

In summary, Thieno[2,3-d]pyrimidin-4(1H)-one, 3-amino-2,3-dihydro-2-thioxo- (CAS No. 185202-51-1) represents a pivotal scaffold in modern medicinal chemistry. Its multifaceted applications—from drug design to material science—coupled with its alignment with trending topics like kinase inhibitor development and green synthesis, ensure its continued prominence in scientific literature. For researchers, staying updated on its latest advancements is crucial, as evidenced by frequent searches for "thienopyrimidine patent updates" and "biological targets of 3-amino-2-thioxo derivatives."